![molecular formula C21H21NO5 B6262382 rac-(1R,3S,4R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxycyclopentane-1-carboxylic acid CAS No. 2307754-15-8](/img/no-structure.png)
rac-(1R,3S,4R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxycyclopentane-1-carboxylic acid
Overview
Description
The compound contains a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis. The Fmoc group is a protective group for amines in organic synthesis. The presence of the carboxylic acid group suggests that this compound could be an amino acid derivative .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and Mass Spectrometry. These techniques would provide information about the functional groups and the connectivity of atoms in the molecule .Chemical Reactions Analysis
As a compound containing an Fmoc protected amine, it would be expected to participate in reactions typical of peptides. The Fmoc group can be removed under mildly basic conditions, revealing a free amine that can react with carboxylic acids to form peptides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors such as solubility, melting point, boiling point, and stability would need to be determined experimentally .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3S,4R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxycyclopentane-1-carboxylic acid involves the protection of the hydroxyl and amino groups, followed by the formation of the cyclopentane ring and the introduction of the fluorenyl group. The final step involves the deprotection of the amino and hydroxyl groups to obtain the target compound.", "Starting Materials": [ "Cyclopentanone", "L-alanine", "9H-fluorene", "Methanesulfonyl chloride", "Sodium hydroxide", "Sodium borohydride", "Sodium cyanoborohydride", "Di-tert-butyl dicarbonate", "Triethylamine", "N,N-Dimethylformamide", "Methanol", "Ethyl acetate", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Protection of the hydroxyl group of L-alanine with di-tert-butyl dicarbonate in the presence of triethylamine and N,N-dimethylformamide", "Protection of the amino group of L-alanine with methanesulfonyl chloride in the presence of triethylamine and N,N-dimethylformamide", "Reduction of the protected L-alanine with sodium borohydride to obtain (1R,3S)-3-amino-1-hydroxycyclopentane", "Formation of the cyclopentane ring by reacting (1R,3S)-3-amino-1-hydroxycyclopentane with cyclopentanone in the presence of acetic acid and hydrochloric acid", "Protection of the hydroxyl group of the resulting compound with di-tert-butyl dicarbonate in the presence of triethylamine and N,N-dimethylformamide", "Introduction of the fluorenyl group by reacting the protected compound with 9H-fluorene in the presence of sodium hydride and N,N-dimethylformamide", "Deprotection of the amino and hydroxyl groups by reacting the protected compound with sodium cyanoborohydride and hydrochloric acid in methanol", "Purification of the target compound by column chromatography using ethyl acetate and hexane as eluents" ] } | |
CAS RN |
2307754-15-8 |
Product Name |
rac-(1R,3S,4R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxycyclopentane-1-carboxylic acid |
Molecular Formula |
C21H21NO5 |
Molecular Weight |
367.4 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
